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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983 Get Quote

ZD 7155 Hydrochloride Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility of ZD 7155 hydrochloride in DMSO

and water. It includes troubleshooting advice and frequently asked questions to ensure

successful experimental outcomes.

Solubility Data
The solubility of ZD 7155 hydrochloride can vary between different batches and suppliers. The

following table summarizes the available quantitative data for its solubility in Dimethyl Sulfoxide

(DMSO) and water.
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Solvent
Concentration
(mM)

Concentration
(mg/mL)

Notes

DMSO
~10 mM[1] - 526.33

mM[2][3]

~4.75 mg/mL - 250

mg/mL[2][3]

Sonication is

recommended to aid

dissolution.[2][3][4]

Use of newly opened,

anhydrous DMSO is

crucial as hygroscopic

DMSO can negatively

impact solubility.[2]

Water
~8.78 mM[2][3] - 10

mM

~4.17 mg/mL[2][3] -

~4.75 mg/mL

Gentle warming and

sonication are

recommended to aid

dissolution.[2][3] One

source suggests

heating to 60°C.[2][3]

Note: The molecular weight of ZD 7155 hydrochloride is approximately 474.99 g/mol .[2][3]

Always refer to the batch-specific molecular weight on the product vial or Certificate of Analysis

for precise calculations.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of ZD 7155 hydrochloride?

A1: For high concentration stock solutions, DMSO is the recommended solvent, with reported

solubilities reaching up to 526.33 mM.[2][3] For aqueous-based assays, a stock solution can be

prepared in water, though at a lower concentration (up to 10 mM).

Q2: How should I store the stock solution of ZD 7155 hydrochloride?

A2: Stock solutions in DMSO should be stored at -20°C for up to one month or at -80°C for up

to six months.[2][3] It is important to keep the solution sealed and protected from moisture.[2][3]

Q3: Can I prepare a stock solution of ZD 7155 hydrochloride in water?
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A3: Yes, ZD 7155 hydrochloride is soluble in water up to approximately 10 mM. If you prepare

a stock solution in water, it is recommended to filter-sterilize it using a 0.22 µm filter before use

in cell culture or other sensitive applications.[2]

Q4: What is the mechanism of action for ZD 7155?

A4: ZD 7155 is a potent and selective competitive antagonist of the Angiotensin II Type 1 (AT₁)

receptor. This means it blocks the action of angiotensin II at this receptor, which is involved in

vasoconstriction and blood pressure regulation.

Troubleshooting Guide
Issue 1: The compound is not fully dissolving in DMSO.

Solution:

Increase Sonication Time: Sonicate the solution for a longer duration.

Gentle Warming: Briefly and gently warm the solution. Be cautious not to overheat, which

could degrade the compound.

Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air). Ensure you are

using a fresh, unopened bottle or a properly stored aliquot of anhydrous DMSO.[2]

Issue 2: Precipitation is observed after diluting the DMSO stock solution into an aqueous buffer.

Solution:

Lower the Final Concentration: The final concentration of ZD 7155 hydrochloride in your

aqueous working solution may be too high. Try diluting it further.

Increase the Percentage of DMSO: A small increase in the final percentage of DMSO in

your working solution may help maintain solubility. However, always consider the tolerance

of your experimental system (e.g., cells) to DMSO.

Use a Surfactant or Co-solvent: For in vivo studies, specific formulations using co-solvents

like PEG300 and surfactants like Tween-80 are recommended to improve solubility and

stability.[2][3][5]
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Issue 3: Inconsistent results are observed between experiments.

Solution:

Prepare Fresh Working Solutions: Always prepare fresh working solutions from your

frozen stock solution for each experiment. Avoid multiple freeze-thaw cycles of the stock

solution.

Verify Stock Concentration: If possible, verify the concentration of your stock solution.

Ensure Complete Dissolution: Before each use, ensure your stock solution is fully

dissolved. If any precipitate is visible, warm and sonicate the vial until the solution is clear.

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Weigh the Compound: Accurately weigh out the required mass of ZD 7155 hydrochloride.

For 1 mL of a 10 mM solution, you would need approximately 4.75 mg (using a molecular

weight of 474.99 g/mol ).

Add Solvent: Add the appropriate volume of high-quality, anhydrous DMSO.

Dissolve: Vortex the solution and sonicate until the compound is fully dissolved. Gentle

warming can be applied if necessary.

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.
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Stock Solution Workflow

1. Weigh ZD 7155 HCl

2. Add Anhydrous DMSO

3. Vortex & Sonicate
(Warm if needed)

4. Aliquot Solution

5. Store at -20°C / -80°C

Click to download full resolution via product page

Stock Solution Preparation Workflow

Signaling Pathway: ZD 7155 Hydrochloride Mechanism
of Action
ZD 7155 hydrochloride acts by blocking the Angiotensin II Type 1 (AT₁) receptor, thereby

inhibiting the downstream signaling cascade initiated by Angiotensin II. This is a key

mechanism in the Renin-Angiotensin system.
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AT₁ Receptor Signaling Blockade

Angiotensin II
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Mechanism of ZD 7155 HCl Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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